Cas no 941893-25-0 (1-(4-fluorophenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one)

• Product Name: 1-(4-fluorophenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one
• CAS No: 941893-25-0
• MF: C₂₁H₂₀FN₃O₅
• MW: 413.399008750916
• CID: 5441695
• Update Time: 2025-05-21

1-(4-fluorophenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one
• 1-(4-fluorophenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

• Inchi： 1S/C21H20FN3O5/c1-27-16-8-12(9-17(28-2)19(16)29-3)20-23-21(30-24-20)13-10-18(26)25(11-13)15-6-4-14(22)5-7-15/h4-9,13H,10-11H2,1-3H3
• InChI Key： QKDIITQHUBALSU-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(F)C=C2)CC(C2ON=C(C3=CC(OC)=C(OC)C(OC)=C3)N=2)CC1=O

Additional information on 1-(4-fluorophenyl)-4-3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-ylpyrrolidin-2-one

Comprehensive Overview of 1-(4-fluorophenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one (CAS No. 941893-25-0)

1-(4-fluorophenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one (CAS No. 941893-25-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a fluorophenyl group, a 1,2,4-oxadiazole ring, and a pyrrolidin-2-one core, making it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways.

The structural complexity of 1-(4-fluorophenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one contributes to its diverse reactivity and biological activity. The presence of the 3,4,5-trimethoxyphenyl moiety is noteworthy as this structural motif is commonly found in compounds with anticancer and anti-inflammatory properties. Current trends in medicinal chemistry show increasing demand for such multifunctional compounds that can target multiple disease pathways simultaneously.

From a synthetic chemistry perspective, the 1,2,4-oxadiazole ring in this compound represents an important heterocyclic system that enhances metabolic stability and improves pharmacokinetic properties. This characteristic makes 941893-25-0 particularly interesting for researchers developing new therapeutic agents with enhanced bioavailability. Recent publications in journals like Journal of Medicinal Chemistry highlight the growing importance of such hybrid molecules in addressing drug resistance challenges.

The fluorophenyl substituent in this compound plays a crucial role in its molecular interactions. Fluorine substitution is a common strategy in modern drug design, as it can significantly influence a molecule's binding affinity, membrane permeability, and metabolic stability. This explains why many researchers searching for "fluorinated drug candidates 2023" or "oxadiazole derivatives in medicine" might find this compound particularly relevant to their work.

In the context of current pharmaceutical trends, 1-(4-fluorophenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one aligns well with the industry's focus on targeted therapies and precision medicine. Its structural features suggest potential applications in oncology research, particularly in the development of kinase inhibitors - a hot topic in cancer drug discovery as evidenced by frequent searches for "new kinase inhibitors 2023" and "cancer targeted therapies".

The compound's pyrrolidin-2-one component adds another dimension to its pharmacological potential. This structural element is known to contribute to CNS permeability, making derivatives like 941893-25-0 potentially valuable in neurological drug development. This aspect connects with growing public interest in neurodegenerative diseases and mental health treatments, as reflected in search trends for "new neurological drugs" and "blood-brain barrier penetrating compounds".

From a chemical properties standpoint, 1-(4-fluorophenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one typically appears as a crystalline solid with moderate solubility in organic solvents. Its molecular weight and lipophilicity parameters suggest it would follow Lipinski's Rule of Five, making it particularly interesting for oral drug development - a key consideration for pharmaceutical researchers searching for "orally bioavailable drug candidates".

The current market for specialized chemical compounds like 941893-25-0 is expanding rapidly, driven by increased R&D investment in personalized medicine and targeted therapies. Pharmaceutical companies and research institutions searching for "custom synthesis of complex heterocycles" or "building blocks for drug discovery" represent the primary consumers of such molecules. The compound's unique structure positions it well in this growing niche market.

Quality control and characterization of 1-(4-fluorophenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one typically involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. These quality assurance measures are crucial for researchers who need high-purity compounds for their investigations, as evidenced by frequent searches for "HPLC purity standards for research chemicals" and "NMR characterization of drug intermediates".

Looking forward, the scientific community anticipates growing interest in 1-(4-fluorophenyl)-4-[3-(3,4,5-trimethoxyphenyl)-1,2,4-oxadiazol-5-yl]pyrrolidin-2-one and similar compounds as researchers continue to explore combination therapies and multi-target approaches. The convergence of its structural features with current therapeutic needs suggests it may play an important role in future drug development pipelines, particularly in areas addressing complex diseases requiring multifaceted intervention strategies.